Cas no 2549006-64-4 (1-cyclopropanecarbonyl-4-[2-(trifluoromethyl)pyridin-4-yl]piperazine)

• Product Name: 1-cyclopropanecarbonyl-4-[2-(trifluoromethyl)pyridin-4-yl]piperazine
• CAS No: 2549006-64-4
• MF: C₁₄H₁₆F₃N₃O
• MW: 299.291553497314
• CID: 5312274
• PubChem ID: 154583140
• Update Time: 2025-10-31

1-cyclopropanecarbonyl-4-[2-(trifluoromethyl)pyridin-4-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropanecarbonyl-4-[2-(trifluoromethyl)pyridin-4-yl]piperazine
• 2549006-64-4
• F6755-5676
• AKOS040725101
• Cyclopropyl[4-[2-(trifluoromethyl)-4-pyridinyl]-1-piperazinyl]methanone

• Inchi： 1S/C14H16F3N3O/c15-14(16,17)12-9-11(3-4-18-12)19-5-7-20(8-6-19)13(21)10-1-2-10/h3-4,9-10H,1-2,5-8H2
• InChI Key： FVTWOHVEAWAMNA-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCN(C2C=CN=C(C(F)(F)F)C=2)CC1)=O

Computed Properties

• Exact Mass: 299.12454663g/mol
• Monoisotopic Mass: 299.12454663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 437.4±45.0 °C(Predicted)
• pka: 6.12±0.22(Predicted)

Additional information on 1-cyclopropanecarbonyl-4-[2-(trifluoromethyl)pyridin-4-yl]piperazine

Introduction to 1-cyclopropanecarbonyl-4-[2-(trifluoromethyl)pyridin-4-yl]piperazine (CAS No. 2549006-64-4)

1-cyclopropanecarbonyl-4-[2-(trifluoromethyl)pyridin-4-yl]piperazine, identified by its CAS number 2549006-64-4, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a cyclopropanecarbonyl group and a trifluoromethyl-substituted pyridine ring connected to a piperazine moiety, has garnered attention due to its potential applications in drug discovery and development.

The structural composition of 1-cyclopropanecarbonyl-4-[2-(trifluoromethyl)pyridin-4-yl]piperazine makes it a versatile intermediate in the synthesis of various bioactive molecules. The presence of the cyclopropanecarbonyl group enhances the electrophilicity of the molecule, facilitating further functionalization, while the trifluoromethyl group improves metabolic stability and binding affinity to biological targets. The piperazine ring, known for its ability to form hydrogen bonds and interact with biological receptors, further contributes to the compound's pharmacological potential.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting neurological disorders. The unique structural features of 1-cyclopropanecarbonyl-4-[2-(trifluoromethyl)pyridin-4-yl]piperazine make it a promising candidate for investigating its effects on neurotransmitter systems. Studies have suggested that compounds with similar scaffolds may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and cognitive impairments.

The trifluoromethyl group in the molecule is particularly noteworthy for its ability to modulate pharmacokinetic properties. This substituent can enhance lipophilicity, improve oral bioavailability, and increase binding affinity to enzymes and receptors. These characteristics are crucial for developing drugs that can effectively reach their target sites within the body. Additionally, the cyclopropanecarbonyl group can serve as a versatile handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify molecules with high binding affinity to target proteins. In this context, 1-cyclopropanecarbonyl-4-[2-(trifluoromethyl)pyridin-4-yl]piperazine has been evaluated using molecular docking simulations, which predict its interaction with various biological targets. These simulations have highlighted its potential as an inhibitor of enzymes involved in neurotransmitter metabolism.

The synthesis of 1-cyclopropanecarbonyl-4-[2-(trifluoromethyl)pyridin-4-yl]piperazine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group is particularly challenging due to its reactivity and sensitivity to hydrolysis. However, modern synthetic methodologies have made it possible to incorporate this moiety efficiently into complex molecular frameworks. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in achieving high yields and purity.

Ongoing research in medicinal chemistry continues to explore new ways to leverage the structural features of 1-cyclopropanecarbonyl-4-[2-(trifluoromethyl)pyridin-4-yl]piperazine. By modifying various functional groups within the molecule, researchers aim to optimize its pharmacological properties and develop novel therapeutic agents. For instance, substituting different nitrogen-containing heterocycles for the piperazine moiety could lead to compounds with enhanced selectivity and reduced side effects.

The development of new drugs is often hampered by issues related to drug-likeness, such as solubility, permeability, and metabolic stability. The structural design of 1-cyclopropanecarbonyl-4-[2-(trifluoromethyl)pyridin-4-yl]piperazine addresses several of these challenges by incorporating features that improve pharmacokinetic profiles. For example, the presence of the trifluoromethyl group enhances lipophilicity without compromising water solubility, making it an attractive candidate for oral administration.

In conclusion, 1-cyclopropanecarbonyl-4-[2-(trifluoromethyl)pyridin-4-yl]piperazine (CAS No. 2549006-64-4) is a compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with applications in treating neurological disorders. Advances in synthetic chemistry and computational modeling have further enhanced our ability to explore its pharmacological properties and develop novel therapeutic agents.